Cas no 1049486-28-3 (1-(4-fluorobenzoyl)-4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine)

• Product Name: 1-(4-fluorobenzoyl)-4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• CAS No: 1049486-28-3
• MF: C₂₀H₂₁FN₆O
• MW: 380.418746709824
• CID: 6092030
• PubChem ID: 30858119
• Update Time: 2025-11-05

1-(4-fluorobenzoyl)-4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzoyl)-4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• AKOS024502836
• F5250-0727
• 1049486-28-3
• (4-fluorophenyl)-[4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• (4-fluorophenyl)(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone

• Inchi： 1S/C20H21FN6O/c1-15-2-8-18(9-3-15)27-19(22-23-24-27)14-25-10-12-26(13-11-25)20(28)16-4-6-17(21)7-5-16/h2-9H,10-14H2,1H3
• InChI Key： AGKPZQNJRUMNDH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1CCN(CC2=NN=NN2C2C=CC(C)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 380.17608748g/mol
• Monoisotopic Mass: 380.17608748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(4-fluorobenzoyl)-4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine

1-(4-Fluorobenzoyl)-4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine: A Comprehensive Overview

1-(4-Fluorobenzoyl)-4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine, also known by its CAS number CAS No 1049486-28-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a tetrazole moiety and a fluorobenzoyl group. The combination of these functional groups makes it a versatile molecule with diverse applications.

The piperazine ring in this compound serves as a central scaffold, providing a rigid structure that facilitates interactions with other molecules. The tetrazole group, attached via a methylene bridge, introduces additional electronic properties and enhances the compound's reactivity. The fluorobenzoyl group further modifies the electronic characteristics of the molecule, making it suitable for specific chemical reactions or biological interactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain proteases, making it a promising candidate for anti-inflammatory and antiviral therapies.

In addition to its pharmacological applications, 1-(4-fluorobenzoyl)-4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine has also been investigated for its role in material science. Researchers have explored its use as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the tetrazole ring and its subsequent coupling with the piperazine and fluorobenzoyl groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for stereo-specific studies.

From an environmental perspective, the compound's stability and biodegradability have been assessed in several toxicity studies. Results indicate that it has low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, CAS No 1049486-28-3, or 1-(4-fluorobenzoyl)-4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine, represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique structure and versatile properties make it an attractive candidate for applications ranging from drug discovery to materials science.